Cas no 651321-81-2 (L-Phenylalaninamide,N-acetyl-L-leucyl-N-[(1S,2S)-2-hydroxy-1-(phenylmethyl)-3-(1-pyrrolidinyl)propyl]-)

L-Phenylalaninamide,N-acetyl-L-leucyl-N-[(1S,2S)-2-hydroxy-1-(phenylmethyl)-3-(1-pyrrolidinyl)propyl]- structure
651321-81-2 structure
Product Name:L-Phenylalaninamide,N-acetyl-L-leucyl-N-[(1S,2S)-2-hydroxy-1-(phenylmethyl)-3-(1-pyrrolidinyl)propyl]-
CAS No:651321-81-2
MF:C31H44N4O4
MW:536.705468177795
CID:405769
Update Time:2024-01-29

L-Phenylalaninamide,N-acetyl-L-leucyl-N-[(1S,2S)-2-hydroxy-1-(phenylmethyl)-3-(1-pyrrolidinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Phenylalaninamide,N-acetyl-L-leucyl-N-[(1S,2S)-2-hydroxy-1-(phenylmethyl)-3-(1-pyrrolidinyl)propyl]-
    • L-Phenylalaninamide, N-acetyl-L-leucyl-N-[(1S,2S)-2-hydroxy-1-(phenylmethyl)-3-(1-pyrrolidinyl)propyl]-
    • Inchi: 1S/C31H44N4O4/c1-22(2)18-26(33-23(3)36)31(39)35(28(30(32)38)20-25-14-8-5-9-15-25)27(19-24-12-6-4-7-13-24)29(37)21-34-16-10-11-17-34/h4-9,12-15,22,26-29,37H,10-11,16-21H2,1-3H3,(H2,32,38)(H,33,36)/t26-,27-,28-,29-/m0/s1
    • InChI Key: LRSKEPJQGXPKNT-DZUOILHNSA-N
    • SMILES: C(N)(=O)[C@H](CC1=CC=CC=C1)N(C(=O)[C@H](CC(C)C)NC(C)=O)[C@@H](CC1=CC=CC=C1)[C@@H](O)CN1CCCC1

Computed Properties

  • Exact Mass: 536.33652

Experimental Properties

  • Density: 1.140±0.06 g/cm3(Predicted)
  • Boiling Point: 832.6±65.0 °C(Predicted)
  • PSA: 110.77
  • pka: 13.52±0.46(Predicted)
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